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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

(Z)-3-Nonene, also known as cis-3-Nonene. The information is intended for researchers,

scientists, and professionals in drug development and related fields. This document

summarizes key quantitative data, details relevant experimental protocols for property

determination, and presents a logical workflow for physical property characterization.

Chemical Identity
Systematic Name: (3Z)-non-3-ene[1]

Common Synonyms: (Z)-3-Nonene, cis-3-Nonene[1][2][3]

CAS Number: 20237-46-1[1][2]

Molecular Formula: C₉H₁₈[1][2]

Molecular Weight: 126.24 g/mol [1][2]

Summary of Physical Properties
The physical properties of (Z)-3-Nonene are summarized in the table below. These properties

are crucial for understanding the compound's behavior in various experimental and industrial

settings.
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Physical Property Value Units Notes / Source

Boiling Point 145.7 ± 7.0 °C
Predicted value at 760

mmHg.[4][5]

Density 0.739 ± 0.06 g/cm³ Predicted value.[5]

Flash Point 32.2 °C [4][5]

Vapor Pressure 6.1 ± 0.1 mmHg At 25°C (Predicted).[5]

Refractive Index 1.427
n20/D (Predicted).[4]

[5]

Water Solubility Insoluble

Insoluble in water, but

soluble in nonpolar

organic solvents.[6]

Soluble in chloroform

(sparingly) and

methanol (slightly).[3]

LogP (Octanol/Water

Partition Coefficient)
3.533

Crippen Calculated

Property.[2]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized experimental methodologies for determining the key

physical properties of liquid organic compounds like (Z)-3-Nonene.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] A common and effective method for its determination is simple distillation.[7]

Apparatus:

Distilling flask (minimum 5 mL sample capacity)

Condenser

Receiving flask
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Thermometer

Heating mantle or sand bath

Boiling chips or a magnetic stir bar

Procedure:

Place at least 5 mL of the liquid sample into the distilling flask and add a few boiling chips.[8]

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distilling flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature when the liquid is actively boiling and condensing, and a stable

temperature is observed on the thermometer. This stable temperature corresponds to the

boiling point.[8]

Record the ambient barometric pressure, as boiling point is pressure-dependent.[7]

Density is the mass of a substance per unit volume (ρ = m/V).[9] It is a fundamental physical

property used for substance identification.[9]

Apparatus:

Electronic balance

Graduated cylinder or pycnometer (density bottle) for higher accuracy

Procedure:

Measure the mass of a clean, dry graduated cylinder (or pycnometer) using an electronic

balance.[10]

Add a specific, known volume of (Z)-3-Nonene to the graduated cylinder (e.g., 10 mL). Read

the volume from the bottom of the meniscus.[10][11]
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Measure the combined mass of the graduated cylinder and the liquid sample.[10]

Subtract the mass of the empty cylinder from the combined mass to find the mass of the

liquid.[10]

Calculate the density using the formula: Density = Mass / Volume.[11]

For improved accuracy, repeat the measurement several times and calculate the average

value.[10][11]

The refractive index measures how much the path of light is bent, or refracted, when entering a

substance.[12][13] It is a characteristic property useful for identifying pure liquid compounds.

[13]

Apparatus:

Abbe Refractometer

Dropper or pipette

Constant temperature water bath (to maintain 20°C)

Solvent for cleaning (e.g., acetone or ethanol) and soft tissue

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index, such as

distilled water.

Ensure the prism surfaces of the refractometer are clean and dry. Clean with a suitable

solvent and a soft tissue.[14]

Using a dropper, place 2-3 drops of (Z)-3-Nonene onto the lower prism.[14]

Close the prisms and allow the sample to equilibrate to the standard temperature, typically

20°C, by circulating water from a temperature-controlled bath.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://faculty.weber.edu/ewalker/Chem2990/Chem%202990%20Refractive%20Index%20Readings.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Switch on the light source and look through the eyepiece. Adjust the controls to bring the

light-dark boundary into sharp focus in the center of the crosshairs.[14]

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.

Solubility tests determine the ability of a substance (solute) to dissolve in a solvent. Alkenes like

(Z)-3-Nonene are nonpolar and are generally insoluble in polar solvents like water but soluble

in nonpolar organic solvents.[6]

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or manual agitation method

Procedure (Qualitative):

Place a small, measured amount of the solute (e.g., 0.05 mL of (Z)-3-Nonene) into a small

test tube.[15]

Add a small volume of the chosen solvent (e.g., 0.75 mL of water) in portions.[15]

After each addition, shake the test tube vigorously for 10-20 seconds.[15][16]

Observe if the liquid forms a single homogeneous layer (soluble/miscible) or if two distinct

layers remain (insoluble/immiscible).[16]

Repeat the process with a range of solvents of varying polarity, such as water (polar),

ethanol (polar), and hexane (nonpolar), to characterize the solubility profile.

Logical Workflow for Physical Property
Characterization
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The following diagram illustrates a generalized workflow for the characterization of a liquid

organic compound's physical properties.

Preparation & Planning

Data Analysis & Reporting

Obtain Pure Sample

Select Properties for Analysis
(e.g., Boiling Point, Density)

Determine Boiling Point
(Distillation)

Measure Density
(Pycnometer)

Measure Refractive Index
(Refractometer)

Assess Solubility
(Miscibility Tests)

Record All Raw Data
(Temperature, Mass, Volume)

Calculate Final Values
& Correct for Conditions

Compare with Literature Values

Compile Technical Report

Click to download full resolution via product page

Fig. 1: Generalized workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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